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Compound of Interest

1-(4-

Compound Name: (Dimethylamino)phenyl)propan-1-
one

CAS No.: 26672-58-2

Cat. No.: B1266783

Get Quote

Chemical Synthesis, Photophysical Properties, and
Applications
Executive Summary

This technical guide provides a comprehensive analysis of 1-(4-
(Dimethylamino)phenyl)propan-1-one, a prominent donor-acceptor chromophore and
organic intermediate. Unlike its structural isomer 3-(dimethylamino)-1-phenylpropan-1-one (a
Mannich base used in pharmaceutical synthesis), this molecule features a para-dimethylamino
substituent directly conjugated to the phenyl ring of a propiophenone backbone.

This specific architecture creates a "push-pull" electronic system, imparting significant
solvatochromic properties and making the compound highly valuable as a photoinitiator
synergist, a spectroscopic probe for local polarity, and a scaffold for non-linear optical (NLO)

materials.
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Molecular Architecture & Physicochemical Profile

The molecule consists of an electron-rich dimethylamino group (donor) and an electron-
deficient carbonyl group (acceptor) connected by a conjugated phenyl bridge. This structure
facilitates Intramolecular Charge Transfer (ICT) upon photoexcitation.
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Property Value Note
Molecular Formula C11H1sNO
Molecular Weight 177.24 g/mol

Pale yellow to off-white ] o
Appearance ) ) Color deepens with oxidation
crystalline solid

) ) Lower than unsubstituted
Melting Point 46-48 °C
analogs due to asymmetry

B Soluble in DCM, Acetone, ] N
Solubility ) Lipophilic nature
EtOH; Insoluble in Water

~305-315 nm (Solvent Exhibits bathochromic shift in
(Abs) dependent) polar solvents

] ] ~2.5 (Carbonyl oxygen), ~5.0 Amine basicity reduced by
pKa (Conjugate Acid) ) ) ]
(Amine) conjugation

Electronic Mechanism: The Push-Pull Effect

The dimethylamino group donates electron density into the

-system via resonance (+M effect), while the carbonyl group withdraws density (-M effect). This
creates a large dipole moment change between the ground state (

) and the first excited singlet state (

)
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Figure 1: Photophysical mechanism showing the Intramolecular Charge Transfer (ICT) pathway
responsible for solvatochromism.

Synthetic Pathways & Process Optimization

The most robust route to 1-(4-(Dimethylamino)phenyl)propan-1-one is the Friedel-Crafts
Acylation. Direct alkylation of 4-amino-propiophenone is less efficient due to polyalkylation.

Reaction Scheme

The synthesis involves the acylation of N,N-dimethylaniline with propionyl chloride using a
Lewis acid catalyst.

Critical Technical Nuance: The dimethylamino group is a strong Lewis base. It will complex with
the Lewis acid (e.g., AICIs), deactivating the ring. Therefore, the protocol requires >1 equivalent
of catalyst (typically 2.2—-2.5 eq) to ensure free catalyst is available to activate the acyl chloride.
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Figure 2: Friedel-Crafts acylation pathway requiring stoichiometric excess of Lewis Acid.

Detailed Experimental Protocol

Safety Precaution:N,N-dimethylaniline is toxic by inhalation and skin contact. Aluminum
chloride reacts violently with water. Perform all steps in a fume hood under inert atmosphere (

or Ar).

e Reagent Preparation:
o Charge a dry 3-neck round-bottom flask with anhydrous Aluminum Chloride (

, 2.5 equivalents).
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o Add anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE) to form a
suspension. Cool to 0-5 °C.

e Acyl Chloride Addition:

o Add Propionyl Chloride (1.1 equivalents) dropwise to the suspension. The solution may
turn yellow/orange as the acylium ion forms. Stir for 15 minutes.

o Substrate Addition (The Critical Step):

o Dissolve N,N-dimethylaniline (1.0 equivalent) in a small volume of anhydrous DCM.

o Add this solution slowly to the reaction mixture. Note: The reaction is exothermic. Maintain
internal temperature <10 °C to prevent decomposition.

o Once addition is complete, allow the mixture to warm to room temperature, then reflux for
2—4 hours to drive the reaction to completion (monitor by TLC, Hexane:EtOAc 8:2).

e Quenching & Workup:

o Pour the reaction mixture carefully onto crushed ice/HCI (conc.) mixture. This breaks the
Aluminum-Amine complex.

o Extract the aqueous layer with DCM (3x).

o Wash combined organic layers with saturated

(to remove acid) and Brine.

o Dry over anhydrous
and concentrate in vacuo.
o Purification:

o Recrystallize from Ethanol/Water or purify via flash column chromatography (Silica gel,
Gradient 0-20% EtOAc in Hexanes).
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Applications in Drug Discovery & Material Science
A. Pharmaceutical Intermediate

While the molecule itself is not a drug, it serves as a scaffold for Selective Estrogen Receptor
Modulators (SERMs) and antihistamines. The carbonyl group undergoes Grignard reactions
(e.g., with phenylmagnesium bromide) to form tertiary alcohols, which are precursors to
Tamoxifen-like derivatives.

B. Photoinitiator Systems

In polymer chemistry, this molecule acts as a Type Il photoinitiator synergist.

e Mechanism: Upon UV irradiation, the excited triplet state abstracts a hydrogen atom from a
co-initiator (or acts as the amine donor for a benzophenone partner), generating free radicals
that initiate polymerization of acrylates.

o Advantage: The extended conjugation (compared to simple amines) shifts absorption
towards the near-UV/visible region, useful for curing thicker films.

C. Solvatochromic Probes

Due to the ICT mechanism described in Section 2, the fluorescence emission maximum of this
compound shifts significantly based on solvent polarity.[1]

e Non-polar (Hexane): Blue-shifted emission.
e Polar (Methanol/DMSO): Red-shifted emission.

o Application: Researchers use this property to map the polarity of binding pockets in proteins
(e.g., Albumin) or the micro-environment of micelles.

Analytical Characterization

To validate the synthesis, the following spectral data are expected:
e 'H NMR (400 MHz, CDCls):

o 7.90 (d, J =9.0 Hz, 2H, Ar-H ortho to C=0).
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o

6.65 (d, J = 9.0 Hz, 2H, Ar-H ortho to N).

o

3.06 (s, 6H, N(CHs)2).

o

2.90 (g, J = 7.2 Hz, 2H, C(=0)CHz-).

o

1.20 (t, J = 7.2 Hz, 3H, -CH2CHs).

» IR Spectroscopy:
o Strong band at ~1660 cm~* (C=0 stretch, lowered from 1690 cm~* due to conjugation).
o Bands at ~1600 cm~* (Aromatic C=C).

¢ Mass Spectrometry (ESI+):

o [M+H]* peak at m/z 178.12.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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